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Compound Name: Dioctadecyl phthalate

Cat. No.: B085369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for studying

the leaching of dioctadecyl phthalate (DODP), a high molecular weight phthalate plasticizer,

from various plastic materials. Understanding the migration of DODP is critical for assessing

potential human exposure and ensuring the safety of pharmaceutical packaging, medical

devices, and food contact materials.

Introduction to Dioctadecyl Phthalate (DODP)
Leaching
Dioctadecyl phthalate (DODP) is utilized in plastic formulations, particularly in polyvinyl

chloride (PVC), to impart flexibility and durability. However, as DODP is not chemically bound to

the polymer matrix, it can migrate or "leach" from the plastic into contacting substances over

time.[1] The rate and extent of this leaching are influenced by several factors, including the type

of plastic, the nature of the contacting medium (e.g., food simulants, pharmaceutical

formulations), temperature, and duration of contact.[1][2] Due to the potential for human

exposure and the classification of some phthalates as endocrine disruptors, rigorous testing for

DODP migration is a crucial aspect of product safety and regulatory compliance.[2]
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This section outlines detailed protocols for conducting DODP leaching studies, from sample

preparation to analytical quantification.

Protocol for Migration Testing from Plastic Sheeting into
Food Simulants
This protocol is adapted from established methods for testing phthalate migration from food

contact materials.[3][4]

Objective: To quantify the migration of DODP from plastic sheeting into various food simulants

under controlled conditions.

Materials:

Plastic sheeting containing DODP

Food Simulants:

10% (v/v) ethanol in deionized water (Simulant A)

3% (w/v) acetic acid in deionized water (Simulant B)

50% (v/v) ethanol in deionized water (Simulant D2, for fatty foods)

Olive oil (alternative for Simulant D2)

Glass migration cells or containers with inert lids

Incubator or oven capable of maintaining constant temperature

Analytical balance

Hexane (HPLC grade)

Internal standard (e.g., deuterated DODP or another high molecular weight phthalate not

present in the sample)

Gas chromatograph with mass spectrometer (GC-MS)
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Procedure:

Sample Preparation: Cut the plastic sheeting into uniform pieces with a known surface area

(e.g., 1 dm²). Clean the surface of the plastic samples with a lint-free cloth to remove any

surface contaminants.

Migration Setup: Place a prepared plastic sample into a glass migration cell. Add a specific

volume of the pre-conditioned food simulant to achieve a surface area-to-volume ratio of 6

dm²/L. Seal the cell tightly with an inert lid.

Incubation: Place the migration cells in an incubator at a specified temperature (e.g., 40°C or

60°C) for a defined period (e.g., 10 days for long-term storage simulation). The exact

conditions should reflect the intended use of the plastic material.

Sample Collection: After the incubation period, remove the cells from the incubator and allow

them to cool to room temperature. Carefully remove the plastic sample.

Extraction:

For Aqueous Simulants (A and B): Transfer a known volume of the simulant to a

separatory funnel. Add a known amount of internal standard. Perform a liquid-liquid

extraction with hexane (e.g., 3 x 30 mL). Combine the hexane extracts and concentrate to

a final volume of 1 mL under a gentle stream of nitrogen.

For Ethanolic Simulant (D2): The simulant can often be directly injected into the GC-MS

after the addition of an internal standard. If concentration is needed, a similar liquid-liquid

extraction with hexane can be performed.

For Olive Oil: A more complex extraction and clean-up procedure may be required, such

as solid-phase extraction (SPE), to remove the fatty matrix before GC-MS analysis.

Analytical Quantification: Analyze the final extract using GC-MS. The quantification of DODP

is achieved by comparing the peak area of DODP to that of the internal standard and using a

calibration curve.
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Protocol for Leaching from Plastic Tubing into
Pharmaceutical Solvents
This protocol is designed to simulate the leaching of DODP from plastic tubing used in

pharmaceutical manufacturing or medical applications.

Objective: To determine the amount of DODP that leaches from plastic tubing into various

pharmaceutical solvents.

Materials:

Plastic tubing containing DODP

Pharmaceutical Solvents (e.g., Water for Injection (WFI), saline, ethanol solutions, lipid

emulsions)

Peristaltic pump

Glass collection vessels

Analytical instrumentation (GC-MS or HPLC-UV)

Hexane (HPLC grade)

Internal standard

Procedure:

System Setup: Create a closed-loop system where the pharmaceutical solvent is circulated

through a known length of the plastic tubing using a peristaltic pump. The entire system,

including the solvent reservoir, should be made of inert materials (e.g., glass, stainless

steel).

Leaching Study: Fill the system with a known volume of the test solvent. Circulate the

solvent at a defined flow rate and temperature for a specified duration (e.g., 24, 48, and 72

hours).

Sample Collection: At each time point, collect an aliquot of the solvent from the reservoir.
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Sample Preparation: Prepare the collected samples for analysis. For aqueous solutions, a

liquid-liquid extraction with hexane is typically performed. For organic solvents, direct

injection or dilution may be possible. Add an internal standard to each sample before

extraction or dilution.

Analysis: Quantify the concentration of DODP in the samples using a validated analytical

method such as GC-MS or HPLC-UV.

Data Presentation
The following tables present illustrative data for the leaching of high molecular weight

phthalates from plastic materials. Note that specific quantitative data for DODP is limited in

publicly available literature; therefore, data for similar long-chain phthalates are provided as

examples.

Table 1: Illustrative Migration of High Molecular Weight Phthalates from PVC into Food

Simulants. This table provides example data on the migration of Di-isononyl phthalate (DINP)

and Di-isodecyl phthalate (DIDP) from PVC into food simulants after 10 days at 40°C.

Food Simulant DINP Migration (mg/kg) DIDP Migration (mg/kg)

10% Ethanol 0.8 0.5

3% Acetic Acid 0.3 0.2

50% Ethanol 2.5 1.8

Olive Oil 5.2 4.1

Data are hypothetical and for illustrative purposes based on typical migration behavior of high

molecular weight phthalates.

Table 2: Illustrative Leaching of DEHP from PVC Tubing into Different Solvents over Time. This

table shows example data for the leaching of Di(2-ethylhexyl) phthalate (DEHP), another

common plasticizer, from PVC tubing at room temperature.
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Time (hours)
Leached DEHP in
Saline (µg/mL)

Leached DEHP in
5% Dextrose
(µg/mL)

Leached DEHP in
Lipid Emulsion
(µg/mL)

24 0.5 0.8 15.2

48 0.9 1.5 28.9

72 1.4 2.3 45.7

This data is illustrative and based on the known behavior of DEHP leaching into various

intravenous fluids.

Mandatory Visualizations
Experimental Workflow for DODP Leaching Study
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Caption: Experimental workflow for a typical DODP leaching study.
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Generalized Metabolic Pathway of High Molecular
Weight Phthalates
High molecular weight phthalates like DODP are generally metabolized in a two-phase

process.[5] The initial step involves the hydrolysis of one of the ester bonds, followed by

oxidation of the long alkyl chain.[5]
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Caption: Generalized metabolic pathway for high molecular weight phthalates.
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Conclusion
The protocols and information provided in these application notes offer a robust framework for

investigating the leaching of dioctadecyl phthalate from plastic materials. Adherence to these

standardized methods will ensure the generation of reliable and comparable data, which is

essential for risk assessment and the development of safer products for the pharmaceutical,

medical, and food industries. While specific quantitative data for DODP remains an area for

further research, the methodologies outlined here provide the necessary tools to generate such

critical information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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